Cas no 1804873-21-9 (4-(Difluoromethyl)-6-methyl-2-nitropyridine-3-acetonitrile)

• Product Name: 4-(Difluoromethyl)-6-methyl-2-nitropyridine-3-acetonitrile
• CAS No: 1804873-21-9
• MF: C₉H₇F₂N₃O₂
• MW: 227.167588472366
• CID: 4898022
• Update Time: 2025-08-03

4-(Difluoromethyl)-6-methyl-2-nitropyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-6-methyl-2-nitropyridine-3-acetonitrile

• Inchi： 1S/C9H7F2N3O2/c1-5-4-7(8(10)11)6(2-3-12)9(13-5)14(15)16/h4,8H,2H2,1H3
• InChI Key： XNNOXAXPSZLWJK-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C)N=C(C=1CC#N)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 310
• XLogP3: 1.7
• Topological Polar Surface Area: 82.5

Additional information on 4-(Difluoromethyl)-6-methyl-2-nitropyridine-3-acetonitrile

Professional Introduction to 4-(Difluoromethyl)-6-methyl-2-nitropyridine-3-acetonitrile (CAS No. 1804873-21-9)

4-(Difluoromethyl)-6-methyl-2-nitropyridine-3-acetonitrile (CAS No. 1804873-21-9) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural features, serves as a crucial intermediate in the synthesis of various biologically active molecules. The presence of both difluoromethyl and methyl substituents, combined with the nitro and nitrile functional groups, makes it a versatile building block for drug discovery and development.

The difluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug candidates. This feature has been extensively studied in the context of developing novel therapeutic agents that target a wide range of diseases, including cancer and infectious disorders. Recent advancements in computational chemistry have further highlighted the potential of difluoromethyl-containing compounds as pharmacophores, enabling more efficient virtual screening and lead optimization processes.

In addition to the difluoromethyl moiety, the methyl group in 4-(difluoromethyl)-6-methyl-2-nitropyridine-3-acetonitrile contributes to the compound's overall electronic properties and reactivity. This balance of substituents allows for diverse chemical modifications, making it an invaluable tool for synthetic chemists. The nitro group, while traditionally associated with explosive properties, plays a critical role in medicinal chemistry as a key pharmacophore for modulating biological activity.

The nitrile group at the 3-position of the pyridine ring adds another layer of functionality, enabling further derivatization through nucleophilic addition or condensation reactions. These reactivity patterns have been leveraged in recent studies to develop novel heterocyclic compounds with potential therapeutic applications. For instance, researchers have explored the use of this compound as a precursor for kinase inhibitors, which are essential in targeting various forms of cancer.

Recent research has also highlighted the role of 4-(difluoromethyl)-6-methyl-2-nitropyridine-3-acetonitrile in the development of antiviral agents. The structural motifs present in this compound have been found to interact favorably with viral proteases and polymerases, suggesting its utility in designing inhibitors against RNA viruses. These findings are particularly relevant in light of the ongoing global health challenges that necessitate the discovery of new antiviral therapies.

The synthesis of 4-(difluoromethyl)-6-methyl-2-nitropyridine-3-acetonitrile involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated coupling techniques, have been employed to achieve high yields and purity. These synthetic strategies not only enhance efficiency but also minimize waste generation, aligning with modern green chemistry principles.

The compound's applicability extends beyond pharmaceuticals into agrochemicals and materials science. For instance, derivatives of this molecule have shown promise as intermediates for developing novel pesticides that target specific enzymatic pathways in pests while maintaining environmental safety. Similarly, its structural framework has been investigated for potential use in organic electronics, where pyridine-based compounds are known for their electron-deficient properties and stability.

In conclusion, 4-(Difluoromethyl)-6-methyl-2-nitropyridine-3-acetonitrile (CAS No. 1804873-21-9) represents a significant advancement in synthetic organic chemistry and drug discovery. Its unique structural features and reactivity patterns make it an indispensable tool for researchers across multiple disciplines. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play a pivotal role in shaping the future of medicinal biology and chemical innovation.